2-Benzyloxy-4-iodophenol

• IUPAC Name: 4-iodo-2-phenylmethoxyphenol
• InChI: InChI=1S/C13H11IO2/c14-11-6-7-12(15)13(8-11)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key: SUUAJTJMEHPEDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=CC(=C2)I)O
• Molecular Formula: C13H11IO2
• DSSTOX Substance ID: DTXSID00573002
• Molecular Weight: 326.13 g/mol
• CAS RN: 289471-92-7

Description

2-Benzyloxy-4-iodophenol is a synthetic compound with the molecular formula C13H11IO2 and an average mass of 326.130 Da. It is used in scientific research and has applications in various fields such as pharmaceuticals, organic synthesis, and medicinal chemistry.

Synthesis Analysis

The synthesis of 1-Benzyloxy-2-iodo-4-tert-octylbenzene, a compound similar to 2-Benzyloxy-4-iodophenol, was achieved from 4-tert-octylphenol via bromination, benzyl protection, and halogen exchange reaction. The effects of solvents and ligands in the halogen exchange reaction were studied in detail.

Molecular Structure Analysis

The molecular structure of 2-Benzyloxy-4-iodophenol consists of 13 carbon atoms, 11 hydrogen atoms, 1 iodine atom, and 2 oxygen atoms.

Chemical Reactions Analysis

The compound 1-Benzyloxy-2-iodo-4-tert-octylbenzene, which is similar to 2-Benzyloxy-4-iodophenol, was further examined for its application in Ullmann coupling reaction for the preparation of 1-benzyloxy-2-(3,6-di-tert-butyl-9H-carbazolyl)-4-tert-octylbenzene.

Physical And Chemical Properties Analysis

2-Benzyloxy-4-iodophenol has a molecular weight of 326.13 g/mol. More detailed physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Applications

Antibacterial and Antifungal Agents:
• .

Organic Synthesis and Catalysis

Applications

Halogen Exchange Reactions:
• .

Natural Product Synthesis

Applications

Safety and Hazards

While specific safety and hazard data for 2-Benzyloxy-4-iodophenol is not available, it is generally recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling similar chemical compounds.

Future Directions

2-Benzyloxy-4-iodophenol is a versatile compound used in scientific research. Its stereochemistry and regiochemistry are areas of potential future study. It is also used in the synthesis of other compounds, indicating its importance in the field of organic synthesis.

Mechanism of Action

Target of Action

It is known that the compound is used in the synthesis of other complex molecules , suggesting that its targets could be the molecules it helps synthesize.

Mode of Action

2-Benzyloxy-4-iodophenol is synthesized from 4-tert-octylphenol via bromination, benzyl protection, and halogen exchange reaction . It is used in Ullmann coupling reactions for the preparation of more complex molecules . The compound’s interaction with its targets likely involves these chemical reactions.

Pharmacokinetics

Its molecular weight is 32613 g/mol , which could influence its bioavailability and pharmacokinetic properties.

Action Environment

The synthesis of 2-benzyloxy-4-iodophenol involves reactions that could be influenced by factors such as temperature and the presence of other chemicals .

Synthesis routes and methods

Procedure details

A solution of 2-(benzyloxy)phenol (63.7 ml, 364 mmol) in MeOH (1050 ml) was cooled to −10° C. and sodium iodide (54.5 g, 364 mmol) and sodium hydroxide (382 ml, 764 mmol) were added (NaOH over 5 min, temp to 10° C. and dark solution with NaOH addition). Cooled back to <5° C. and added sodium hypochlorite (247 ml, 400 mmol) dropwise, keeping the temperature at <5° C. After 10 min, removed 500 mL MeOH by rotary evaporation, then added MTBE (730 mL) and 2 N HCl (909 ml, 1818 mmol), washed with 1 N Na2S2O3 (130 mL×3; lighter each time) and brine (64 mL), dried (Na2SO4), conc, and flushed with cyclohexane (100 mL) to a crude yellow solid. Added cyclohexane (130 mL), heated to 55° C. (yellow solution), then cooled slowly, seeding at 45° C. (˜50 mg-solution) and 40° C. (˜50 mg, slurry developed). Continued cooling to room temperature (˜20-25° C.) and stirred vigorously overnight. Filtered, washing with cyclohexane (64 mL), giving crop 1 material (69.93 g, 59%, very pure by 1H NMR, slightly off-white solid). Concentrated the mother liquors to ˜70 mL, seeded, aged 1 h, and sticky dark material was precipitating with product. Added MTBE (7 mL), sonicated (good for color dissolution), stirred 20 min, and filtered. Washed with 10% MTBE/cyclohexane (32 mL), giving crop 2 material (4.65 g, some small impurities by 1H NMR). Overall, isolated 2-(benzyloxy)-4-iodophenol (74.6 g, 229 mmol, 62.9% yield). 1H NMR (501 MHz, DMSO-d6) δ 9.33 (s, 1H), 7.49-7.42 (m, 2H), 7.42-7.35 (m, 2H), 7.35-7.29 (m, 1H), 7.24 (d, J=2.0 Hz, 1H), 7.09 (dd, J=8.3, 2.1 Hz, 1H), 6.64 (d, J=8.3 Hz, 1H), 5.09 (s, 2H).